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Compound of Interest

Compound Name: (1H-Imidazol-4-YL)methanamine

Cat. No.: B081767

To the Researcher, Scientist, or Drug Development Professional,

In the pursuit of scientific accuracy and safety, it is imperative to begin any chemical
investigation with an unambiguous identification of the substance in question. Your query for an
in-depth technical guide on the properties and hazards of CAS number 13400-46-9 has
revealed a critical discrepancy within publicly accessible data. This CAS number is
predominantly associated with two distinct chemical entities: (1H-Imidazol-4-yl)methanamine
and Cesium Fluoride.

As a Senior Application Scientist, my primary responsibility is to provide information that is not
only technically sound but also unequivocally safe to apply. Given that these two compounds
possess vastly different physicochemical properties and hazard profiles, presenting a unified
guide would be scientifically irresponsible and potentially hazardous.

This document, therefore, serves as a preliminary technical briefing. It is designed to present
the available data for each compound separately, allowing you to identify the correct substance
for your application. Upon clarification of the intended compound, a comprehensive technical
guide as per your original request can be developed.

Compound 1: (1H-Imidazol-4-yl)methanamine

(1H-Imidazol-4-yl)methanamine, with the molecular formula C4H7N3, is a derivative of
imidazole and a structural analog of histamine.[1][2] This positions it as a compound of interest
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in pharmaceutical research, particularly for studying histamine receptors and developing novel
therapeutic agents.[1]

Physicochemical Properties

The following table summarizes the key physicochemical properties of (1H-Imidazol-4-
yl)methanamine.

Property Value Source
CAS Number 13400-46-9 [31[4]1[5][6][7]
Molecular Formula C4H7N3 [31[41[5][7]
Molecular Weight 97.12 g/mol [31[41[5]
Appearance Colorless liquid [3]

Boiling Point 341.9°C at 760 mmHg [31[7]

Flash Point 187.3°C [3107]
Density 1.199 g/cm3 [31[7]
Refractive Index 1.587 [31[7]

Keep in dark place, inert
Storage [5]
atmosphere, 2-8°C

Hazard Profile and GHS Classification

(1H-Imidazol-4-yl)methanamine is classified as a hazardous substance. The primary hazards
are related to irritation and acute toxicity.

GHS Hazard Statements:
e H302: Harmful if swallowed.[5]
e H315: Causes skin irritation.[5]

o H319: Causes serious eye irritation.[5]
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o H335: May cause respiratory irritation.[8]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

The following diagram outlines the logical flow for hazard identification and initial response for
(1H-Imidazol-4-yl)methanamine.

Initial Response Protocol

Inhalation:
Remove person to fresh air.
Hazard Identification Keep comfortable for breathing.
Call a POISON CENTER/doctor if you feel unwell.

H335: May cause respiratory irritation

Eye Contact:
Rinse cautiously with water for several minutes.
Remove contact lenses.
If irritation persists: Get medical advice.

H319: Causes serious eye irritation

H315: Causes skin irritation Skin Contact:
Wash with plenty of water.

If irritation occurs: Get medical advice.

H302: Harmful if swallowed

I Ingestion:
Call a POISON CENTER/doctor if you feel unwell.
Rinse mouth.

Click to download full resolution via product page

Hazard and Response Flow for (1H-Imidazol-4-yl)methanamine.
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Applications and Synthesis

This compound serves as a building block in medicinal chemistry and drug discovery, primarily
due to its structural similarity to histamine.[1][3] It is used in the synthesis of various
heterocyclic compounds to explore new therapeutic agents.[3] A common synthetic route
involves the reductive amination of 1H-imidazole-5-carboxaldehyde.[1]

Compound 2: Cesium Fluoride

In contrast, several Safety Data Sheets (SDS) identify CAS number 13400-13-0 (a possible
typographical error in the query) as Cesium Fluoride (CsF). Cesium Fluoride is an inorganic
salt used as a source of the fluoride ion in organic synthesis and is known for its hygroscopic
nature.

Physicochemical Properties

The following table summarizes the key physicochemical properties of Cesium Fluoride.

Property Value Source

CAS Number 13400-13-0 [O][10][11][12][13][14]
Molecular Formula CsF [12]

Molecular Weight 151.90 g/mol [12]

Appearance White powder/crystals [13][14]

Melting Point 682 °C (1260 °F)

Density 4.115 g/mL at 25 °C [12]

Solubility Soluble in water [12]

Special Properties Hygroscopic, Air sensitive [11][12][13][15]

Hazard Profile and GHS Classification

Cesium Fluoride is a highly hazardous substance with severe health risks, including fatality and
serious organ damage.
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GHS Hazard Statements:

H300+H310+H330: Fatal if swallowed, in contact with skin or if inhaled.[9]

H314: Causes severe skin burns and eye damage.[9][12]

H318: Causes serious eye damage.[10][14]

H361: Suspected of damaging fertility or the unborn child.[14]

H373: May cause damage to organs through prolonged or repeated exposure.

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[9][12]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[10][12]
e P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[9]

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[9]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[9][10]

The following diagram illustrates the critical hazard response workflow for Cesium Fluoride.
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Critical Hazard Identification (Cesium Fluoride)

H314: Causes severe skin burns and eye damage Immediate Emergency Protocol
: ! ! : Take off all contaminated clothing immediately.
H310: Fatal in contact with skin "|Rinse skin/eyes with water for several minutes.
. " Move to fresh air.
H330: Fatal if inhaled " | Provide oxygen if breathing is difficult.
H300: Fatal if swallowed Immediately call a POISON CENTER or doctor/physician.

4
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Critical Hazard Response for Cesium Fluoride.

Safe Handling and Storage Protocol

Due to its high toxicity and reactivity, handling Cesium Fluoride requires stringent safety
measures.

Step-by-Step Handling Protocol:

o Engineering Controls: All work must be conducted in a certified chemical fume hood to avoid
inhalation of dust.[15] Ensure an eyewash station and safety shower are immediately
accessible.[11][13]

o Personal Protective Equipment (PPE):
o Gloves: Wear nitrile or rubber gloves.[13]
o Eye Protection: Chemical safety goggles and a face shield are mandatory.[13]

o Body Protection: Wear a lab coat or chemical-resistant apron.[13]
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o Respiratory: Use an approved respirator if dust cannot be fully controlled by ventilation.
[13]

e Handling:

o Handle under an inert gas (e.g., argon or nitrogen) due to its hygroscopic and air-sensitive
nature.[11][13]

o Avoid formation of dust.[13][15]
o Do not eat, drink, or smoke in the handling area.[15]
o Storage:
o Store in a cool, dry, and well-ventilated area.[13][15]
o Keep the container tightly closed.[11][15]
o Store away from incompatible materials such as acids and strong oxidizing agents.[12][13]

Conclusion and Path Forward

The information presented highlights the critical need for precise chemical identification. The
properties and hazards of (1H-Imidazol-4-yl)methanamine and Cesium Fluoride are starkly
different.

Please review the information for both compounds and confirm which substance is the subject
of your research. Once you have identified the correct compound, a complete and in-depth
technical guide can be provided, detailing experimental protocols, mechanistic insights, and a
comprehensive reference list as per your original request.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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